![molecular formula C20H29NO3S B2509149 N-[2-(1-Adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide CAS No. 445473-53-0](/img/structure/B2509149.png)
N-[2-(1-Adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide
Description
“N-[2-(1-Adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide” is a chemical compound that is part of the adamantane family . Adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials, owing to their unique structural, biological, and stimulus-responsive properties .
Scientific Research Applications
Pharmacological Potential in Neurodegenerative Diseases
N-[2-(1-Adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide, due to its adamantane-based scaffold, shares characteristics with compounds that have shown promise in the treatment of neurodegenerative diseases. Adamantane derivatives, such as amantadine and memantine, are already in use for conditions like dementia, Alzheimer's, and Parkinson's diseases. Research highlights the superior pharmacological potential of certain adamantane derivatives against neurodegenerative diseases, surpassing that of amantadine and memantine, suggesting that N-[2-(1-Adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide could be a candidate for further investigation in this area (Dembitsky, Gloriozova, & Poroikov, 2020).
Chemical Properties and Synthesis
The synthesis and chemical properties of adamantyl-containing compounds have been the subject of research due to their potential in creating highly effective and selective drugs. Adamantylated nucleic bases and related compounds, for instance, have been explored for their synthetic routes and biological activity. Such studies indicate promising directions for research in biochemistry, pharmacology, and the pharmaceutical industry, highlighting the significance of adamantane chemistry in drug development, potentially including N-[2-(1-Adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide (Shokova & Kovalev, 2013).
Environmental Impact and Biodegradation
While the direct environmental applications of N-[2-(1-Adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide are not documented, the broader class of chemicals it belongs to, including adamantane derivatives, has been studied for environmental persistence and biodegradation. The fate and behavior of related compounds in aquatic environments have been reviewed, with emphasis on their biodegradability and the impact on water treatment processes. Such research is crucial for understanding the ecological footprint of chemical substances and their derivatives, including potential adamantane-based pharmaceuticals (Thornton et al., 2020).
properties
IUPAC Name |
N-[2-(1-adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO3S/c1-14-3-4-18(24-2)19(7-14)25(22,23)21-6-5-20-11-15-8-16(12-20)10-17(9-15)13-20/h3-4,7,15-17,21H,5-6,8-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUPADDXDPUSKGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NCCC23CC4CC(C2)CC(C4)C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-Adamantyl)ethyl]-2-methoxy-5-methylbenzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3,5-dimethylphenyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B2509067.png)
![1,3-Dimethyl-5-methylsulfanyl-7-(4-nitrophenyl)pyrimido[4,5-d]pyrimidine-2,4-dione](/img/structure/B2509074.png)
![1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2509076.png)
![2-(2-fluorophenoxy)-N-(1-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)acetamide](/img/structure/B2509078.png)
![1-[1-(3,4-Dimethylcyclohexyl)triazol-4-yl]-2,2,2-trifluoroethanone](/img/structure/B2509083.png)
![1,6,8-trimethyl-1H-imidazo[4',5':4,5]pyrido[2,3-d]pyrimidine-7,9(6H,8H)-dione](/img/structure/B2509085.png)
